1-acetyl-N-(2-methoxybenzyl)azetidine-3-carboxamide

• IUPAC Name: 1-acetyl-N-[(2-methoxyphenyl)methyl]azetidine-3-carboxamide
• InChI: InChI=1S/C14H18N2O3/c1-10(17)16-8-12(9-16)14(18)15-7-11-5-3-4-6-13(11)19-2/h3-6,12H,7-9H2,1-2H3,(H,15,18)
• InChI Key: YIQVBWRNTVUOTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC(C1)C(=O)NCC2=CC=CC=C2OC
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

Azetidines are important in organic synthesis and medicinal chemistry. Their reactivity is driven by a considerable ring strain, but they are more stable than related aziridines. This translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions.

Molecular Structure Analysis

Azetidines have a four-membered ring structure with a nitrogen atom. The ring strain of azetidines lies between that of less stable aziridines and unreactive pyrrolidines.

Chemical Reactions Analysis

The reactivity of azetidines is driven by a considerable ring strain, which translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions.

Scientific Research Applications

Polymer Chemistry and Materials Templating

The polymerization of aziridine and azetidine monomers has garnered significant interest. Despite the challenges associated with controlling the polymerization of ring-strained nitrogen-containing monomers, the resulting polymers find applications in diverse areas:

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Future Directions

Recent advances in the chemistry and reactivity of azetidines have been reported, and there is ongoing research into their synthesis, reactivity, and applications. They are used as motifs in drug discovery, polymerization, and chiral templates.